2-{1-(4-chloro-2-methylphenyl)-5-[(2-oxopiperidin-1-yl)methyl]-1H-1,2,4-triazol-3-yl}acetamide

• IUPAC Name: 2-[1-(4-chloro-2-methylphenyl)-5-[(2-oxopiperidin-1-yl)methyl]-1,2,4-triazol-3-yl]acetamide
• InChI: InChI=1S/C17H20ClN5O2/c1-11-8-12(18)5-6-13(11)23-16(20-15(21-23)9-14(19)24)10-22-7-3-2-4-17(22)25/h5-6,8H,2-4,7,9-10H2,1H3,(H2,19,24)
• InChI Key: UPIHLKIJMYMRLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)N2C(=NC(=N2)CC(=O)N)CN3CCCCC3=O
• Molecular Formula: C17H20ClN5O2
• Molecular Weight: 361.8 g/mol

Description

This compound belongs to a class of chemicals with significant interest in various scientific fields due to its complex structure and potential for diverse applications. Its synthesis, molecular structure, chemical reactions, and properties are critical areas of study to understand its capabilities and limitations.

Synthesis Analysis

The synthesis of related compounds involves intricate steps, including reductive dehalogenation, acylation, and cyclization processes. For instance, the synthesis of chloroacetanilide herbicides and dichloroacetamide safeners illustrates complex synthetic routes involving palladium-catalyzed reactions and hydrolysis under specific conditions (Latli & Casida, 1995). These methodologies may share similarities with the synthesis of the compound , highlighting the importance of precise conditions and catalysts in achieving high yield and purity.

Molecular Structure Analysis

The structure of related compounds has been elucidated through various spectroscopic techniques, including NMR, IR, and mass spectrometry. For example, the synthesis and characterization of N-[4-Acetyl-4,5-dihydro-5-(1-aryl-5-methyl-1H-1,2,3-triazol-4-yl)-5-methyl-1,3,4-thiadiazol-2-yl] acetamide derivatives provided insights into the molecular framework and substituent effects on the overall structure (Wang et al., 2010).

Chemical Reactions and Properties

Chemical reactions involving the compound can include nucleophilic substitution, addition reactions, and heterocycle formation. The reactivity can be influenced by the presence of functional groups, such as acetamide, which can undergo various chemical transformations (Ramalingam et al., 2019). These reactions are crucial for modifying the compound to achieve desired properties or biological activities.

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystalline structure, are essential for understanding their behavior in different environments and potential applications. The synthesis and characterization efforts provide valuable data for predicting how these compounds behave under various conditions.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity with other chemical entities, and stability under different conditions, are vital for applications in materials science, pharmaceuticals, and chemical synthesis. Studies on similar compounds have revealed insights into their reactivity patterns, stability profiles, and interactions with biological molecules (Karpina et al., 2019).

Scientific Research Applications

• Radiosynthesis in Herbicide Research : A study by Latli and Casida (1995) discusses the radiosynthesis of chloroacetanilide herbicides, which are structurally related to the compound . The herbicides were synthesized for studies on metabolism and mode of action, indicating applications in agricultural chemistry and environmental science (Latli & Casida, 1995).

• Metabolism Studies : Coleman et al. (2000) investigated the metabolism of chloroacetamide herbicides, similar to the compound , in human and rat liver microsomes. This study aids in understanding the metabolic pathways and potential environmental and health impacts of these compounds (Coleman, Linderman, Hodgson, & Rose, 2000).

• Synthesis of Piperidine, Indolizidine, and Quinolizidine Alkaloids : Amat et al. (2003) reported on the enantioselective synthesis of various alkaloids starting from a common lactam. Although not directly involving the exact compound, this research highlights the synthetic versatility of related lactam structures in creating biologically active molecules (Amat, Llor, Hidalgo, Escolano, & Bosch, 2003).

• Silylation of Acetamides in Organometallic Chemistry : Lazareva et al. (2017) explored the interaction of N-(2-hydroxyphenyl)acetamide with methyl(organyl)dichlorosilanes, resulting in silaheterocyclic compounds. This research signifies the role of acetamide derivatives in synthesizing novel organometallic structures (Lazareva, Nikonov, Chipanina, Oznobikhina, Sterkhova, & Albanov, 2017).

• Synthesis and Evaluation as Antimicrobial Agents : Baviskar, Khadabadi, and Deore (2013) synthesized and evaluated the antimicrobial activity of thiazolidinone derivatives, indicating the potential of similar acetamide compounds in developing new antimicrobial drugs (Baviskar, Khadabadi, & Deore, 2013).